ethyl 4-{3-[2-(2-oxo-1,2-dihydropyridine-3-amido)-1,3-thiazol-4-yl]propanoyl}piperazine-1-carboxylate

• IUPAC Name: ethyl 4-[3-[2-[(2-oxo-1H-pyridine-3-carbonyl)amino]-1,3-thiazol-4-yl]propanoyl]piperazine-1-carboxylate
• InChI: InChI=1S/C19H23N5O5S/c1-2-29-19(28)24-10-8-23(9-11-24)15(25)6-5-13-12-30-18(21-13)22-17(27)14-4-3-7-20-16(14)26/h3-4,7,12H,2,5-6,8-11H2,1H3,(H,20,26)(H,21,22,27)
• InChI Key: DUWPKOVJTYXEMW-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)N1CCN(CC1)C(=O)CCC2=CSC(=N2)NC(=O)C3=CC=CNC3=O
• Molecular Formula: C19H23N5O5S
• Molecular Weight: 433.5 g/mol
• CAS No.: 1040667-93-3

Description

Ethyl 4-hydroxy-2-oxo-1,2-dihydroquinoline-3-carboxylate is a compound that has been studied for its potential in various chemical reactions. It’s a heterocyclic enol that contains a Michael acceptor, allowing it to participate in Ugi-type multicomponent condensation.

Synthesis Analysis

This compound can be synthesized through a Smiles rearrangement in replacement of acid components. The new four-component process leads readily and efficiently to heterocyclic enamines.

Molecular Structure Analysis

The structure of similar compounds has been deduced by 1H and 13C NMR spectroscopy.

Chemical Reactions Analysis

The compound participates in an Ugi-type multicomponent condensation through a Smiles rearrangement. The progress of the reaction can be followed with TLC using silica gel SILG/UV 254 and 365 plates.

Mechanism of Action

Mode of Action

Based on its structural similarity to other compounds, it may interact with its targets through non-covalent interactions such as hydrogen bonding, ionic interactions, and hydrophobic effects .

Biochemical Pathways

Without specific target information, it’s challenging to determine the exact biochemical pathways this compound affects. Compounds with similar structures have been shown to influence various biochemical pathways, including those involved in oxidative stress and inflammation .

Pharmacokinetics

The ADME (Absorption, Distribution, Metabolism, and Excretion) properties of this compound are currently unknown. These properties are crucial for understanding the compound’s bioavailability, which refers to the extent and rate at which the active moiety (drug or metabolite) enters systemic circulation, thereby accessing the site of action .

Result of Action

The molecular and cellular effects of this compound’s action are currently unknown. These effects would depend on the compound’s specific targets and the biochemical pathways it affects .

Action Environment

Environmental factors can significantly influence a compound’s action, efficacy, and stability. Factors such as pH, temperature, and the presence of other molecules can affect a compound’s stability and its interactions with its targets . .

Safety and Hazards

The safety and hazards of a compound depend on its specific properties. For similar compounds, safety data sheets (SDS) are usually available, providing information on handling, storage, and disposal.

Future Directions

The development of new biologically active structures containing peptidic or pseudo-peptidic with quinolin-2 (1H)-one scaffolds is a promising direction for future research. Attention to multi-component reactions (MCR) is one of the best approaches to achieve ideal synthesis.